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Compound of Interest

Compound Name: N-(3-chloropropyl)benzamide

Cat. No.: B15487148

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-(3-chloropropyl)benzamide is a chemical intermediate potentially useful in the synthesis of
various pharmaceutical compounds and other organic molecules. Its structure combines a
benzamide moiety with a reactive chloropropyl group, making it a versatile building block for
further chemical modifications. These application notes provide a detailed protocol for the
large-scale synthesis of N-(3-chloropropyl)benzamide, along with relevant data and
procedural workflows to guide researchers in its preparation and use. The synthesis is based
on the well-established Schotten-Baumann reaction, a widely used method for the amidation of
acyl chlorides.[1]

Chemical Reaction Pathway

The synthesis of N-(3-chloropropyl)benzamide is achieved through the nucleophilic acyl
substitution of benzoyl chloride with 3-chloropropylamine. The reaction is typically carried out in
the presence of a base to neutralize the hydrochloric acid byproduct.
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Reactants

3-Chloropropylamine

Product Byproduct

+ 3-Chloropropylamine N-(3-chloropropyl)benzamide | forms HCI

Benzoyl Chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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